Cas no 1554369-21-9 (2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid)

2-(3,4-Dihydroxyphenyl)-2,2-difluoroacetic acid is a fluorinated phenolic derivative with a unique structural motif combining a catechol group and a difluoroacetic acid moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for bioactive molecules, leveraging the electron-withdrawing effects of the difluoro group and the redox-active properties of the dihydroxyphenyl ring. Its distinct chemical properties may facilitate applications in enzyme inhibition, ligand design, or as an intermediate in the synthesis of fluorinated pharmaceuticals. The presence of fluorine enhances metabolic stability and binding affinity, making it a valuable scaffold for drug discovery and biochemical research.

2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid structure

1554369-21-9 structure

Product Name:2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid

CAS No:1554369-21-9

MF:C₈H₆F₂O₄

MW:204.127649784088

CID:6444924

PubChem ID:83854955

Update Time:2025-06-08

2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid
- 1554369-21-9
- EN300-1936422
- Inchi： 1S/C8H6F2O4/c9-8(10,7(13)14)4-1-2-5(11)6(12)3-4/h1-3,11-12H,(H,13,14)
- InChI Key： KYQBTRYRZBSXHK-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(C1C=CC(=C(C=1)O)O)F

Computed Properties

Exact Mass: 204.02341499g/mol
Monoisotopic Mass: 204.02341499g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 77.8Å²

2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1936422-0.05g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	0.05g	$1020.0	2023-09-17
Enamine	EN300-1936422-0.1g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	0.1g	$1068.0	2023-09-17
Enamine	EN300-1936422-0.25g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	0.25g	$1117.0	2023-09-17
Enamine	EN300-1936422-0.5g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	0.5g	$1165.0	2023-09-17
Enamine	EN300-1936422-1.0g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	1g	$1214.0	2023-06-02
Enamine	EN300-1936422-2.5g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	2.5g	$2379.0	2023-09-17
Enamine	EN300-1936422-5.0g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	5g	$3520.0	2023-06-02
Enamine	EN300-1936422-10.0g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	10g	$5221.0	2023-06-02
Enamine	EN300-1936422-1g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	1g	$1214.0	2023-09-17
Enamine	EN300-1936422-5g	2-(3,4-dihydroxyphenyl)-2,2-difluoroacetic acid	1554369-21-9	5g	$3520.0	2023-09-17